4-(1-adamantyl)-N-[3-(methylthio)phenyl]-1-piperazinecarboxamide

• IUPAC Name: 4-(1-adamantyl)-N-(3-methylsulfanylphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C22H31N3OS/c1-27-20-4-2-3-19(12-20)23-21(26)24-5-7-25(8-6-24)22-13-16-9-17(14-22)11-18(10-16)15-22/h2-4,12,16-18H,5-11,13-15H2,1H3,(H,23,26)
• InChI Key: QWMOXGHYMXCZBK-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)NC(=O)N2CCN(CC2)C34CC5CC(C3)CC(C5)C4
• Molecular Formula: C22H31N3OS
• Molecular Weight: 385.6 g/mol

Description

4-(1-adamantyl)-N-[3-(methylthio)phenyl]-1-piperazinecarboxamide, also known as A-366, is a novel compound that has been studied for its potential use in scientific research. It is a piperazine derivative that has been shown to have high affinity and selectivity for the histone methyltransferase G9a.

Mechanism of Action

4-(1-adamantyl)-N-[3-(methylthio)phenyl]-1-piperazinecarboxamide is a potent and selective inhibitor of G9a. It binds to the active site of G9a and prevents it from methylating histone H3 at lysine 9, which is a critical step in the regulation of gene expression. By inhibiting G9a, 4-(1-adamantyl)-N-[3-(methylthio)phenyl]-1-piperazinecarboxamide can alter the epigenetic landscape of cells and modulate gene expression.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(1-adamantyl)-N-[3-(methylthio)phenyl]-1-piperazinecarboxamide depend on the specific cellular context in which it is used. In general, 4-(1-adamantyl)-N-[3-(methylthio)phenyl]-1-piperazinecarboxamide has been shown to alter the expression of genes involved in various cellular processes, including differentiation, development, and disease. It has also been shown to have anti-tumor effects in various cancer cell lines.

Advantages and Limitations for Lab Experiments

One advantage of 4-(1-adamantyl)-N-[3-(methylthio)phenyl]-1-piperazinecarboxamide is its high affinity and selectivity for G9a. This makes it a useful tool for studying the role of G9a in various cellular processes. However, one limitation of 4-(1-adamantyl)-N-[3-(methylthio)phenyl]-1-piperazinecarboxamide is its relatively low solubility in water, which can make it difficult to use in certain experimental systems.

Future Directions

There are several future directions for research on 4-(1-adamantyl)-N-[3-(methylthio)phenyl]-1-piperazinecarboxamide. One direction is to investigate the potential therapeutic applications of G9a inhibitors in cancer and other diseases. Another direction is to study the role of G9a in the regulation of gene expression in various cellular processes. Additionally, further research is needed to optimize the synthesis and properties of 4-(1-adamantyl)-N-[3-(methylthio)phenyl]-1-piperazinecarboxamide and other G9a inhibitors for use in scientific research.

Scientific Research Applications

4-(1-adamantyl)-N-[3-(methylthio)phenyl]-1-piperazinecarboxamide has been studied for its potential use in epigenetic research. It has been shown to have high affinity and selectivity for the histone methyltransferase G9a, which is involved in the regulation of gene expression. 4-(1-adamantyl)-N-[3-(methylthio)phenyl]-1-piperazinecarboxamide has been used to study the role of G9a in various cellular processes, including differentiation, development, and disease. It has also been used to investigate the potential therapeutic applications of G9a inhibitors in cancer and other diseases.